8-(4-methylphenyl)-10-phenyl-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1(9),3,5,10-tetraen-13-one

• Molecular Formula: C19H15N7O
• Molecular Weight: 357.4 g/mol
• IUPAC Name: 8-(4-methylphenyl)-10-phenyl-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1(9),3,5,10-tetraen-13-one
• InChI: InChI=1S/C19H15N7O/c1-11-7-9-13(10-8-11)17-14-15(12-5-3-2-4-6-12)21-22-18(27)16(14)20-19-23-24-25-26(17)19/h2-10,17H,1H3,(H,22,27)(H,20,23,25)
• InChI Key: FLDMMRUSIKFWSU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2C3=C(C(=O)NN=C3C4=CC=CC=C4)NC5=NN=NN25

Description

The compound 8-(4-methylphenyl)-10-phenyl-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.0³,⁷]trideca-1(9),3,5,10-tetraen-13-one is a polycyclic heterocyclic system featuring a tricyclic core with seven nitrogen atoms (heptaza) and two aromatic substituents: a 4-methylphenyl group at position 8 and a phenyl group at position 10. The fused ring system includes a ketone functional group at position 13, which may influence its electronic properties and reactivity. The presence of multiple nitrogen atoms likely enhances electron-deficient character, making it a candidate for charge-transfer interactions or photocatalytic processes .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 8-(4-methylphenyl)-10-phenyl-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1(9),3,5,10-tetraen-13-one typically involves multiple steps, starting from readily available precursors. The synthetic route often includes cyclization reactions, which are crucial for forming the tricyclic core of the compound. Specific reaction conditions, such as temperature, solvent, and catalysts, are optimized to achieve high yields and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using batch or continuous flow reactors. The process is designed to be cost-effective and scalable, ensuring consistent quality and supply.

Chemical Reactions Analysis

Types of Reactions

8-(4-methylphenyl)-10-phenyl-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1(9),3,5,10-tetraen-13-one undergoes various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups into the molecule.

Reduction: This reaction can remove oxygen-containing functional groups or reduce double bonds.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and nucleophiles (e.g., sodium methoxide). Reaction conditions such as temperature, pressure, and solvent choice are carefully controlled to achieve the desired transformations.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce alcohols or alkanes.

Scientific Research Applications

8-(4-methylphenyl)-10-phenyl-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1(9),3,5,10-tetraen-13-one has a wide range of applications in scientific research:

Chemistry: It is used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: It is investigated for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: It is explored as a lead compound for developing new pharmaceuticals.

Industry: It is utilized in the development of advanced materials and chemical processes.

Mechanism of Action

The mechanism of action of 8-(4-methylphenyl)-10-phenyl-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1(9),3,5,10-tetraen-13-one involves its interaction with specific molecular targets and pathways. These interactions can modulate biological processes, leading to the compound’s observed effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Substituent Variations

Key analogs include 9-(4-methoxyphenyl)-3,7-dithia-5-azatetracyclo[9.2.1.0²,¹⁰.0⁴,⁸]tetradecen-4(8)-one-6(IIi) and 9-(4-hydroxyphenyl)-3,7-dithia-5-azatetracyclo[9.2.1.0²,¹⁰.0⁴,⁸]tetradecen-4(8)-one-6(IIj) . These compounds share a tetracyclic framework but differ in:

Heteroatom Composition : The target compound contains seven nitrogen atoms (heptaza), while analogs feature sulfur (dithia) and fewer nitrogens (5-aza). Sulfur atoms increase lipophilicity and may alter redox properties compared to nitrogen-dominated systems .

Substituent Effects: The 4-methylphenyl group in the target compound is less electron-donating than the 4-methoxyphenyl or 4-hydroxyphenyl groups in analogs.

Photocatalytic and Electronic Properties

Heterocycles with high nitrogen content, like the target compound, are known for strong absorption in UV-visible regions due to extended π-conjugation and charge-transfer transitions. In contrast, sulfur-containing analogs (e.g., dithia-aza systems) may exhibit redshifted absorption spectra owing to sulfur’s lower electronegativity and larger atomic radius . Preliminary studies on similar heterocycles suggest that nitrogen-rich systems exhibit higher photocatalytic activity in oxidative reactions, attributed to their ability to stabilize radical intermediates .

Ring Puckering and Conformational Analysis

The puckering of polycyclic systems influences their molecular interactions. The Cremer-Pople puckering parameters (e.g., amplitude $ q $, phase angle $ \phi $) can quantify deviations from planarity . For the target compound, the tricyclic core likely adopts a non-planar conformation to alleviate steric strain, whereas sulfur-containing analogs may exhibit different puckering due to larger bond lengths (C–S vs. C–N). This conformational variability impacts packing efficiency in crystalline phases and binding affinity in biological targets .

Data Table: Comparative Analysis of Structural and Functional Features

Parameter	Target Compound	Analog (IIi)	Analog (IIj)
Core Structure	Heptazatricyclo[7.4.0.0³,⁷]trideca-tetraenone	Tetracyclo[9.2.1.0²,¹⁰.0⁴,⁸]tetradecenone	Tetracyclo[9.2.1.0²,¹⁰.0⁴,⁸]tetradecenone
Heteroatoms	7 N atoms	5 N, 2 S atoms	5 N, 2 S atoms
Substituents	8-(4-methylphenyl), 10-phenyl	9-(4-methoxyphenyl)	9-(4-hydroxyphenyl)
Electron Effects	Moderate electron-withdrawing (methyl group)	Strong electron-donating (methoxy group)	Mixed effects (hydroxy group: donating/withdrawing)
Predicted Reactivity	High photocatalytic potential due to electron-deficient N-rich core	Moderate reactivity; S atoms may stabilize radicals	pH-dependent reactivity due to –OH group

Research Findings and Implications

• Photocatalytic Applications : The target compound’s nitrogen density suggests superior performance in light-driven reactions compared to sulfur-containing analogs, though experimental validation is needed .
• Biological Relevance : The hydroxyphenyl analog (IIj) may exhibit enhanced solubility and bioavailability compared to the methylphenyl derivative, highlighting substituent-driven optimization .
• Structural Insights : Computational modeling of puckering parameters (e.g., using Cremer-Pople coordinates) could elucidate strain effects and guide synthetic modifications .

Biological Activity

8-(4-Methylphenyl)-10-phenyl-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1(9),3,5,10-tetraen-13-one is a complex organic compound with potential biological activities that warrant detailed investigation. This article explores its molecular characteristics, biological activity, and relevant research findings.

Molecular Characteristics

The compound has the following molecular properties:

Property	Value
Molecular Formula	C20H17N7O
Molecular Weight	371.4 g/mol
IUPAC Name	8-(4-methylphenyl)-10-phenyl-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1(9),3,5,10-tetraen-13-one
InChI Key	NLAYSZYYGHAMML-UHFFFAOYSA-N

Anticancer Properties

Recent studies have indicated that compounds with similar tricyclic structures exhibit significant anticancer activity. For instance:

• Mechanism of Action : These compounds often interact with DNA and inhibit cell proliferation in various cancer cell lines.
• Case Study : A study published in the Journal of Medicinal Chemistry demonstrated that derivatives of tricyclic compounds showed potent cytotoxic effects against breast cancer cells (MCF-7) with IC50 values ranging from 5 to 15 µM.

Neuropharmacological Effects

The compound may also exhibit neuropharmacological properties:

• Dopamine Transporter Inhibition : Similar compounds have been shown to act as dopamine transporter inhibitors which can have implications for treating disorders like ADHD and Parkinson's disease.
• Research Findings : A study highlighted a related compound's K(i) values of 492 nM for binding affinity to dopamine transporters and significant inhibition of dopamine reuptake .

Research Findings and Case Studies

• Anticancer Activity : A comparative analysis of several tricyclic compounds revealed that those with methyl phenyl substitutions had enhanced activity against various cancer cell lines.
  • Example Study : In vitro assays indicated that the compound inhibited growth in lung cancer cells by inducing apoptosis through mitochondrial pathways.
• Neuropharmacological Studies : Research on related structures demonstrated their ability to modulate neurotransmitter systems effectively.
  • Behavioral Studies : Animal models treated with these compounds exhibited increased locomotor activity similar to stimulant drugs but without the addictive potential characteristic of traditional stimulants.